![molecular formula C20H21FN2O3S B11489632 3-[(4-fluorophenyl)sulfonyl]-1-(3-methoxybenzyl)-4,5-dimethyl-1H-pyrrol-2-amine](/img/structure/B11489632.png)
3-[(4-fluorophenyl)sulfonyl]-1-(3-methoxybenzyl)-4,5-dimethyl-1H-pyrrol-2-amine
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Description
3-(4-Fluorobenzenesulfonyl)-1-[(3-methoxyphenyl)methyl]-4,5-dimethyl-1H-pyrrol-2-amine is a complex organic compound that features a pyrrole core substituted with various functional groups
Properties
Molecular Formula |
C20H21FN2O3S |
|---|---|
Molecular Weight |
388.5 g/mol |
IUPAC Name |
3-(4-fluorophenyl)sulfonyl-1-[(3-methoxyphenyl)methyl]-4,5-dimethylpyrrol-2-amine |
InChI |
InChI=1S/C20H21FN2O3S/c1-13-14(2)23(12-15-5-4-6-17(11-15)26-3)20(22)19(13)27(24,25)18-9-7-16(21)8-10-18/h4-11H,12,22H2,1-3H3 |
InChI Key |
YXQTWXBODURXPP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N(C(=C1S(=O)(=O)C2=CC=C(C=C2)F)N)CC3=CC(=CC=C3)OC)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(4-fluorobenzenesulfonyl)-1-[(3-methoxyphenyl)methyl]-4,5-dimethyl-1H-pyrrol-2-amine typically involves multi-step organic reactionsCommon reagents used in these reactions include sulfonyl chlorides, methoxybenzyl halides, and various catalysts to facilitate the reactions .
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. Techniques such as flow chemistry and continuous processing could be employed to scale up the production efficiently .
Chemical Reactions Analysis
Types of Reactions
3-(4-Fluorobenzenesulfonyl)-1-[(3-methoxyphenyl)methyl]-4,5-dimethyl-1H-pyrrol-2-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could introduce new aromatic or aliphatic groups .
Scientific Research Applications
3-(4-Fluorobenzenesulfonyl)-1-[(3-methoxyphenyl)methyl]-4,5-dimethyl-1H-pyrrol-2-amine has several scientific research applications:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: The compound may have potential as a biochemical probe or in the development of new drugs.
Medicine: Its unique structure could be explored for therapeutic applications, such as targeting specific enzymes or receptors.
Industry: The compound might be used in the development of new materials with specific properties, such as polymers or coatings
Mechanism of Action
The mechanism of action of 3-(4-fluorobenzenesulfonyl)-1-[(3-methoxyphenyl)methyl]-4,5-dimethyl-1H-pyrrol-2-amine involves its interaction with molecular targets such as enzymes or receptors. The compound’s functional groups allow it to bind to specific sites, potentially inhibiting or activating biological pathways. Detailed studies on its binding affinity and specificity are necessary to fully understand its mechanism .
Comparison with Similar Compounds
Similar Compounds
3-(4-Methoxyphenyl)propoxy]sulfonic acid: Shares the methoxyphenyl group but differs in the sulfonic acid functionality.
2-Methoxyphenyl isocyanate: Contains the methoxyphenyl group and is used in different chemical contexts.
Uniqueness
3-(4-Fluorobenzenesulfonyl)-1-[(3-methoxyphenyl)methyl]-4,5-dimethyl-1H-pyrrol-2-amine is unique due to its combination of functional groups, which confer specific chemical reactivity and potential biological activity. This uniqueness makes it a valuable compound for research and development in various scientific fields .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
